Cas no 1393667-93-0 (ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate)
1393667-93-0 structure
Product Name:ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
CAS No:1393667-93-0
MF:C11H12N4O2
MW:232.23858165741
CID:5669022
PubChem ID:86705844
Update Time:2023-09-12
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1393667-93-0
- ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate
- SCHEMBL16269097
- EN300-26981105
- HTXOBWCRZSQDTJ-UHFFFAOYSA-N
- 1H-Pyrazole-4-carboxylic acid, 3-amino-1-(3-pyridinyl)-, ethyl ester
-
- Inchi: 1S/C11H12N4O2/c1-2-17-11(16)9-7-15(14-10(9)12)8-4-3-5-13-6-8/h3-7H,2H2,1H3,(H2,12,14)
- InChI Key: HTXOBWCRZSQDTJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(N)=NN(C2C=NC=CC=2)C=1)=O
Computed Properties
- Exact Mass: 232.09602564g/mol
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 83Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 411.7±35.0 °C(Predicted)
- pka: 2.83±0.12(Predicted)
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26981105-1g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 1g |
$1429.0 | 2023-09-11 | ||
| Enamine | EN300-26981105-5g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 5g |
$4143.0 | 2023-09-11 | ||
| Enamine | EN300-26981105-10g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 10g |
$6144.0 | 2023-09-11 | ||
| Enamine | EN300-26981105-0.05g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 0.05g |
$1200.0 | 2025-03-20 | |
| Enamine | EN300-26981105-0.1g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 0.1g |
$1257.0 | 2025-03-20 | |
| Enamine | EN300-26981105-0.25g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 0.25g |
$1315.0 | 2025-03-20 | |
| Enamine | EN300-26981105-0.5g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 0.5g |
$1372.0 | 2025-03-20 | |
| Enamine | EN300-26981105-1.0g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 1.0g |
$1429.0 | 2025-03-20 | |
| Enamine | EN300-26981105-2.5g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 2.5g |
$2800.0 | 2025-03-20 | |
| Enamine | EN300-26981105-5.0g |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate |
1393667-93-0 | 95.0% | 5.0g |
$4143.0 | 2025-03-20 |
ethyl 3-amino-1-(pyridin-3-yl)-1H-pyrazole-4-carboxylate Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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